Scandium(III) Carbonate Hydrate

• IUPAC Name: scandium(3+);tricarbonate;hydrate
• InChI: InChI=1S/3CH2O3.H2O.2Sc/c3*2-1(3)4;;;/h3*(H2,2,3,4);1H2;;/q;;;;2*+3/p-6
• InChI Key: UBDSVBJUAOGPNM-UHFFFAOYSA-H
• Canonical SMILES: C(=O)([O-])[O-].C(=O)([O-])[O-].C(=O)([O-])[O-].O.[Sc+3].[Sc+3]
• Molecular Formula: C3H2O10Sc2
• Molecular Weight: 287.95 g/mol
• CAS No.: 17926-77-1

Description

Scandium(III) Carbonate Hydrate (Sc₂(CO₃)₃·xH₂O) is a high-purity, water-insoluble scandium source that serves as a critical intermediate in inorganic chemistry and materials science. Its principal research value lies in its role as an excellent precursor for synthesizing other high-purity scandium compounds, most notably scandium oxide (Sc₂O₃), through thermal decomposition (calcination) . The properties of the final scandium oxide, such as particle size, surface area, and purity, are directly influenced by the characteristics of the carbonate precursor, making its synthesis and quality a vital step in materials fabrication . The applications of the resulting high-purity materials are diverse and technologically significant. Scandia is essential in developing solid oxide fuel cells (SOFCs), where scandia-stabilized zirconia (ScSZ) electrolytes exhibit superior oxygen-ion conductivity, enhancing the efficiency of energy conversion devices . It is also a key component in the production of high-strength, lightweight aluminum-scandium alloys for the aerospace and sporting goods industries, high-intensity discharge lamps, and specialized lasers . Furthermore, this compound is utilized in the preparation of electronic ceramics and various optical coatings . As a reagent, this compound is typically supplied as a white powder . It is common to find it available in multiple purity grades, including 99.9%, 99.99%, and 99.999%, to meet specific research requirements . Consistent with its research applications, this product is intended for laboratory use only. It is strictly for research purposes and is not approved for human or veterinary diagnostic or therapeutic use .

Preparation Methods

Synthesis via Direct Precipitation from Scandium Salts

Aqueous precipitation remains the most straightforward method for synthesizing scandium(III) carbonate hydrate. This approach involves reacting a soluble scandium salt, such as scandium chloride (ScCl₃) or sulfate (Sc₂(SO₄)₃), with a carbonate source like sodium carbonate (Na₂CO₃). The reaction proceeds as:

$$2 \, \text{ScCl}$$3 + 3 \, \text{Na}2\text{CO}3 \rightarrow \text{Sc}2(\text{CO}3)3 \cdot x\text{H}_2\text{O} + 6 \, \text{NaCl}

Critical to this method is maintaining a pH below 4 to prevent hydrolysis into scandium hydroxide (Sc(OH)₃) or oxyhydroxide (ScO(OH)) . Studies indicate that scandium ions begin precipitating as hydroxy species at pH ≥ 2 in concentrated solutions, necessitating precise pH control through buffered carbonate additions . Post-precipitation, the product is washed with deionized water to remove residual salts and dried at 60–80°C under vacuum to preserve hydration.

Challenges and Optimizations :

• Hydrolysis Mitigation : The small ionic radius of Sc³⁺ (0.745 Å) increases its susceptibility to hydrolysis. Complexing agents like citrate or EDTA can stabilize the ion in solution, delaying precipitation until carbonate addition .

• Purity Control : High-purity starting materials (≥99.9%) are essential to avoid contamination, particularly from lanthanides or transition metals .

Carbonate Fusion for High-Yield Synthesis

Carbonate fusion is preferred for processing scandium oxide (Sc₂O₃) or hydroxide into carbonate hydrate. The method involves mixing Sc₂O₃ with sodium carbonate flux (Na₂CO₃) at a 1:10 mass ratio and heating in a platinum crucible at 1000°C for 15–45 minutes . The fusion reaction proceeds as:

$$\text{Sc}$$2\text{O}3 + 3 \, \text{Na}2\text{CO}3 \rightarrow \text{Sc}2(\text{CO}3)3 + 3 \, \text{Na}2\text{O}

After cooling, the fuseate is dissolved in dilute hydrochloric acid (1:1 v/v), and the solution is neutralized with ammonium carbonate to precipitate scandium carbonate hydrate. This method achieves yields exceeding 95% and is scalable for industrial production .

Operational Parameters :

Parameter	Specification
Flux Ratio	1:10 (Sc₂O₃:Na₂CO₃)
Fusion Temperature	1000°C
Crucible Material	Platinum (Pt)
Dissolution Acid	1:1 HCl

Advantages :

• Eliminates organic impurities through high-temperature decomposition.

• Compatible with scandium-rich ores or recycled Sc₂O₃ feedstocks .

Calcination of Hydroxide or Oxalate Precursors

Scandium carbonate hydrate can be indirectly synthesized by calcining scandium hydroxide (Sc(OH)₃) or oxalate (Sc₂(C₂O₄)₃) under a carbon dioxide atmosphere. At 400–500°C, Sc(OH)₃ reacts with CO₂ to form the carbonate:

$$2 \, \text{Sc(OH)}$$3 + 3 \, \text{CO}2 \rightarrow \text{Sc}2(\text{CO}3)3 \cdot x\text{H}2\text{O} + 3 \, \text{H}_2\text{O}

This method requires stringent control of CO₂ partial pressure to avoid over-calcination into Sc₂O₃. Thermogravimetric analysis (TGA) confirms complete conversion at 450°C with a 10% CO₂/N₂ gas mixture .

Hydrothermal Synthesis for Nanostructured Products

Hydrothermal methods enable the synthesis of scandium carbonate hydrate nanoparticles. A typical procedure involves dissolving Sc(NO₃)₃·6H₂O and urea in water, sealing the solution in a Teflon-lined autoclave, and heating at 180°C for 12 hours. Urea decomposes to release carbonate ions, facilitating controlled precipitation:

$$\text{NH}$$2\text{CONH}2 + \text{H}2\text{O} \rightarrow 2 \, \text{NH}3 + \text{CO}2 \quad \text{(forms CO}3^{2-} \text{in situ)}

The resulting nanoparticles exhibit high surface area (120–150 m²/g) and uniform morphology, ideal for catalytic applications .

Structural and Hydration Stability

The hydration state of Sc₂(CO₃)₃·xH₂O is influenced by synthesis conditions. X-ray absorption fine structure (XAFS) studies reveal that scandium in aqueous solution exists as [Sc(H₂O)₈]³⁺, which transforms into dimeric [Sc₂(μ-OH)₂(H₂O)₁₀]⁴⁺ at pH > 2 . During carbonate precipitation, these hydrated species coordinate with carbonate ions, forming a stable lattice with water molecules occupying interstitial sites.

Hydration Characteristics :

Property	Value
Sc–O Bond Length	2.085–2.086 Å (in [Sc(H₂O)₆]³⁺)
Hydration Number	6–8 H₂O molecules per Sc³⁺

Scientific Research Applications

Materials Science Applications

Optical Coatings
Scandium(III) Carbonate Hydrate is utilized in the production of optical coatings, where it contributes to the enhancement of optical properties in various devices. The compound can be converted into scandium oxide through calcination, which is essential for creating high-performance optical materials used in lasers and other photonic applications .

Ceramics Production
This compound serves as a precursor for producing electronic ceramics. Its ability to provide scandium ions enhances the electrical and thermal properties of ceramic materials, making them suitable for advanced electronic applications .

Polishing Powders
In the polishing industry, this compound is employed in polishing powders that are used for fine-tuning surfaces of optical components and electronic devices. Its chemical stability and particle size distribution make it an effective agent for achieving high-quality finishes .

Biochemical Applications

Enzyme Interaction
Scandium ions from this compound can interact with various enzymes, influencing their catalytic activity. Research indicates that scandium can bind to active sites on enzymes, potentially enhancing or inhibiting their functions, which is crucial for biochemical pathways .

Cellular Effects
The compound has been shown to affect cellular processes by modulating cell signaling pathways and gene expression. For instance, scandium ions can influence metabolic fluxes within cells, impacting overall cellular function and viability. This makes it a subject of interest in studies related to cell biology and pharmacology.

Environmental Chemistry Applications

Scandium Recovery
Recent studies have focused on the recovery of scandium from bauxite residue using this compound as a part of leaching processes. By optimizing conditions such as pH and carbonation methods, researchers have been able to enhance scandium extraction efficiency from waste materials, contributing to sustainable resource recovery practices .

Catalysis
In environmental applications, this compound has been explored as a catalyst in various chemical reactions. Its unique properties allow it to facilitate reactions that are critical in waste treatment processes and pollution control measures .

Case Study 1: Optical Coating Development

A study demonstrated the effectiveness of this compound in enhancing the durability and performance of optical coatings used in high-precision instruments. The conversion to scandium oxide resulted in coatings that exhibited superior scratch resistance and optical clarity compared to traditional materials.

Case Study 2: Biochemical Interaction Analysis

Research investigating the interaction between this compound and specific enzymes revealed that scandium ions could modulate enzymatic activities significantly. This study highlighted the potential for using this compound in drug design and therapeutic applications where enzyme regulation is crucial.

Mechanism of Action

The mechanism of action of scandium(III) carbonate hydrate involves its ability to release scandium ions in solution. These ions can interact with various molecular targets and pathways, depending on the specific application. For example, in catalysis, scandium ions can facilitate chemical reactions by stabilizing transition states and intermediates.

Comparison with Similar Compounds

Cerium(III) Carbonate Hydrate (Ce₂(CO₃)₃·xH₂O)

• Molecular Weight : ~548.38 g/mol (estimated for Ce₂(CO₃)₃·xH₂O; Ce atomic weight = 140.12) .
• Purity : Typically 99.9% (REO), with multiple CAS registrations (e.g., 54451-25-1) .
• Applications : Used in catalysis and water treatment, but less prevalent in electronics compared to scandium .
• Safety : Classified under EU regulations (CLP/GHS) with hazards related to water pollution (Water Hazard Class 3) .

Europium(III) Carbonate Hydrate (C₃Eu₂O₉·H₂O)

• Molecular Weight : ~465.96 g/mol (anhydrous) .
• Purity : 99.99%, with CAS 5895-48-7 .
• Applications : Primarily in phosphors for LEDs and fluorescent materials due to europium’s luminescent properties .
• Differentiation: Europium’s larger ionic radius (Shannon radius: ~1.07 Å for Eu³+ in 8-coordination) compared to Sc³+ (0.885 Å) results in lower solubility and distinct coordination chemistry .

Yttrium(III) Carbonate Hydrate (Y₂(CO₃)₃·xH₂O)

• Molecular Weight : 357.84 g/mol .
• Purity : 99.9% (CAS 38245-39-5) .
• Applications : Used in superconductors and ceramic precursors, leveraging yttrium’s intermediate ionic radius (1.019 Å for Y³+) .
• Thermal Stability : Higher decomposition temperatures than scandium carbonate, aligning with yttrium’s refractory nature .

Neodymium(III) Carbonate Hydrate (Nd₂(CO₃)₃·xH₂O)

• Molecular Weight : 468.51 g/mol (anhydrous) .
• Purity : 99.9% (CAS 38245-38-4) .
• Applications : Critical in permanent magnets and glass coloring. Neodymium’s larger ionic radius (1.109 Å for Nd³+) reduces its reactivity in aqueous systems compared to scandium .
• Safety: No significant acute toxicity reported, contrasting with scandium nitrate’s hazardous transport classification .

Key Comparative Data

Property	Sc₂(CO₃)₃·xH₂O	Ce₂(CO₃)₃·xH₂O	Y₂(CO₃)₃·xH₂O	Nd₂(CO₃)₃·xH₂O
Molecular Weight	269.94 (anhy)	~548.38 (est.)	357.84	468.51 (anhy)
Purity	Up to 99.999%	99.9%	99.9%	99.9%
Ionic Radius (Å)	0.885 (Sc³+)	1.07 (Ce³+)	1.019 (Y³+)	1.109 (Nd³+)
Decomposition Temp.	>500°C	~300°C	>600°C	~400°C
Solubility	Water-soluble	Low	Moderate	Low

Research Findings and Trends

• Ionic Radius Impact : Scandium’s small ionic radius (0.885 Å) enhances its solubility and catalytic activity compared to larger rare earths like neodymium .
• Purity Significance : Scandium’s ultra-high purity (5N) is critical for aerospace and laser applications, whereas other rare earths are optimized for bulk uses (e.g., magnets, phosphors) .
• Safety Profiles : Scandium derivatives (e.g., nitrate) are classified as hazardous goods (UN1477), reflecting higher reactivity, while carbonate forms of heavier lanthanides exhibit milder hazards .

Biological Activity

Scandium(III) Carbonate Hydrate (Sc₂(CO₃)₃·xH₂O) is a rare earth compound that has garnered attention in biochemical research due to its unique properties and interactions with biological systems. This article explores the biological activity of this compound, focusing on its mechanisms of action, cellular effects, and potential applications in therapeutic contexts.

• Molecular Formula: Sc₂(CO₃)₃·xH₂O
• Molecular Weight: 287.95 g/mol
• Purity: Typically ≥ 95% .
• Physical Form: Crystalline solid, white powder .

This compound primarily acts through the formation of hydrated scandium ions and dimeric hydrolysis complexes in aqueous environments. The compound's interaction with water molecules leads to changes in hydration dynamics, influencing various biochemical pathways.

Key Mechanisms:

• Binding to Biomolecules: Scandium ions can bind to active sites on enzymes and proteins, potentially altering their activity. This binding may either inhibit or enhance enzymatic functions depending on the specific context .
• Cofactor Role: Scandium ions may act as cofactors in enzymatic reactions, influencing reaction rates and outcomes .
• Interaction with Nucleic Acids: The compound can interact with nucleic acids, leading to changes in gene expression and cellular function .

Cellular Effects

The biological effects of this compound extend to various cellular processes:

1. Cell Signaling:

• Modulates the activity of signaling proteins, affecting downstream signaling pathways.
  • Alters gene expression patterns and metabolic flux within cells .

2. Membrane Stability:

• Influences the stability and function of cellular membranes, impacting overall cell viability .

3. Cytotoxicity:

• Studies indicate variable cytotoxic effects depending on concentration and exposure duration. For instance, certain concentrations have shown antiproliferative properties against cancer cell lines .

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

Study	Findings
	Demonstrated that Sc(III) ions can alter enzyme activity by binding to their active sites.
	Evaluated the antiproliferative effects on various cancer cell lines, indicating potential therapeutic applications.
	Investigated the recovery of scandium from bauxite residue, highlighting its chemical behavior in complex aqueous systems which may relate to its biological interactions.

Pharmacokinetics

The pharmacokinetic profile of this compound suggests that its bioavailability is influenced by environmental factors such as pH levels in solution. The formation of hydrated species in different pH environments can affect how the compound interacts with biological systems .

Temporal Dynamics

The stability and degradation of this compound over time are crucial for understanding its long-term biological effects. Hydrolysis can lead to the formation of different scandium species that may exhibit altered biological activities compared to the original compound .

Q & A

Basic Research Questions

Q. What are the established methods for synthesizing Scandium(III) Carbonate Hydrate with high purity?

• Methodological Answer: this compound is typically synthesized via precipitation by reacting scandium nitrate or chloride solutions with ammonium carbonate under controlled pH (6–8). The product is washed with deionized water to remove impurities and dried at 60–80°C. Purity ≥99.99% (REO) is achieved by repeating precipitation cycles and verifying via inductively coupled plasma optical emission spectroscopy (ICP-OES) .

Q. Which analytical techniques are most effective for characterizing the structural and compositional properties of this compound?

• Methodological Answer:

• X-ray diffraction (XRD): Determines crystallographic structure and phase purity by comparing peaks with reference data.
• Thermogravimetric analysis (TGA): Quantifies hydration states by measuring mass loss during heating (e.g., 30–300°C for water loss, 400–600°C for carbonate decomposition).
• Fourier-transform infrared spectroscopy (FTIR): Identifies carbonate (CO₃²⁻) vibrational modes (~1350–1500 cm⁻¹) and hydroxyl groups from hydration.
• Elemental analysis: Validates stoichiometry via carbon and hydrogen content measurements .

Advanced Research Questions

Q. How does the hydration state of this compound influence its thermal decomposition behavior, and what methodologies are used to study this?

• Methodological Answer: The hydration state (denoted as x in Sc₂(CO₃)₃·xH₂O) affects decomposition kinetics. Researchers use simultaneous TGA-DSC to correlate mass loss with endothermic/exothermic events. For example, hydrated samples show distinct mass loss steps at 100–200°C (water release) and 500–700°C (CO₂ evolution from carbonate decomposition). In situ XRD during heating can track phase transitions to Sc₂O₃ or intermediate oxycarbonates .

Q. What are the implications of Scandium(III) ion's ionic radius on the crystallographic structure of its carbonate hydrate compared to other rare earth elements?

• Methodological Answer: Scandium’s small ionic radius (0.885 Å for Sc³⁺ in octahedral coordination) results in tighter packing and distinct lattice parameters compared to larger rare earth ions (e.g., La³⁺: 1.032 Å). This affects bond lengths and symmetry, as shown in Rietveld refinement of XRD data. Computational modeling (e.g., density functional theory) further predicts stability trends and electronic structure variations .

Q. How can researchers resolve discrepancies in reported crystallographic data for this compound?

• Methodological Answer: Discrepancies often arise from hydration variability or synthesis conditions. To address this:

• Cross-validate with multiple techniques: Pair XRD with extended X-ray absorption fine structure (EXAFS) to assess local Sc³⁺ coordination.
• Standardize synthesis protocols: Control humidity during precipitation to minimize hydration variability.
• Leverage databases: Compare results with the Cambridge Structural Database or ICSD entries for rare earth carbonates .

Q. What role does this compound play as a precursor in advanced material synthesis?

• Methodological Answer: It serves as a precursor for Sc-containing oxides (e.g., Sc₂O₃) via calcination (600–900°C in air). For nanocomposites, sol-gel methods dissolve the carbonate in organic acids (e.g., citric acid) to form homogeneous gels, which are pyrolyzed to yield high-surface-area catalysts or luminescent materials. Phase purity is confirmed by Raman spectroscopy and TEM .

Safety and Handling Considerations

• Personal protective equipment (PPE): Use nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact.
• Ventilation: Handle in a fume hood to avoid inhalation of fine particles.
• Storage: Keep in airtight containers with desiccants to prevent hydration variability .